Cas no 2229376-68-3 (ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229376-68-3
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6207087
• PubChem ID: 165835113
• Update Time: 2025-06-29

ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• 2229376-68-3
• EN300-1778450

• Inchi： 1S/C11H19N3O3/c1-5-17-10(15)9-8(6-14(3)13-9)11(2,7-12)16-4/h6H,5,7,12H2,1-4H3
• InChI Key： MGLWSAWHTDWBKH-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1=CN(C)N=C1C(=O)OCC

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.4Ų

Additional information on ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229376-68-3)

Ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate, with the CAS number 2229376-68-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. Pyrazole derivatives are known for their role in various pharmacological interventions, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of Ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate features a pyrazole core substituted with an ethyl carboxylate group at the 3-position, a methyl group at the 1-position, and a 1-amino-2-methoxypropan-2-yl side chain at the 4-position. This specific arrangement of functional groups contributes to its unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

In recent years, there has been a growing interest in pyrazole derivatives due to their ability to modulate various biological pathways. The presence of both amino and methoxy functional groups in the side chain enhances the compound's reactivity and binding affinity to biological targets. This has led to extensive research into its potential applications in medicinal chemistry.

One of the most compelling aspects of Ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate is its versatility as a pharmacophore. The pyrazole core is a well-documented scaffold for developing drugs that interact with enzymes and receptors involved in disease processes. For instance, studies have shown that pyrazole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain management.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate with various biological targets. These studies have highlighted its potential as an inhibitor of kinases, which are frequently overactive in cancer cells. By targeting kinases, this compound could potentially disrupt signaling pathways that promote tumor growth and metastasis.

The synthesis of Ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethyl carboxylate group at the 3-position of the pyrazole ring is particularly critical, as it influences the compound's solubility and bioavailability. Additionally, the protection and deprotection of functional groups during synthesis must be carefully managed to avoid unwanted side reactions.

In vitro studies have demonstrated promising results regarding the biological activity of Ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate. These studies have shown that it exhibits inhibitory effects on several enzymes and receptors relevant to human health. For example, it has been found to inhibit COX enzymes, which are involved in the production of prostaglandins that mediate inflammation and pain.

The compound's ability to interact with biological targets also suggests potential applications in treating neurological disorders. Pyrazole derivatives have been investigated for their ability to modulate neurotransmitter systems, which could make them useful in managing conditions such as depression, anxiety, and epilepsy. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.

The pharmacokinetic properties of Ethyl 4-(1-amino-2-methoxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical efficacy and safety profile. Preclinical studies have begun to address these aspects, providing valuable insights into its potential as a drug candidate.

The role of computational methods in drug discovery has significantly enhanced the development process for compounds like Ethyl 4-(1-amino-2-methoxypropan-2-y]-l)-methyl-lH-pyrazole-l-carboxyll ate. Molecular modeling techniques have allowed researchers to predict how this compound will interact with biological targets at an atomic level. These predictions can guide experimental design and help identify optimal modifications for improving its potency and selectivity.

The future prospects for Ethyl 4-(l-amino-l -methoxypropa-nz -z-y]-l -methyl-l H -pyra zol e -z -car box ylate are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches. By leveraging advances in synthetic chemistry and computational biology, scientists hope to develop novel therapeutic agents based on this promising scaffold.